N-benzyl-2-{[3-cyano-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-benzyl-2-[[3-cyano-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C21H20F3N3OS/c22-21(23,24)19-15-9-5-2-6-10-17(15)27-20(16(19)11-25)29-13-18(28)26-12-14-7-3-1-4-8-14/h1,3-4,7-8H,2,5-6,9-10,12-13H2,(H,26,28)
• InChI Key: LWPNHNQLHKMURV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(CC1)N=C(C(=C2C(F)(F)F)C#N)SCC(=O)NCC3=CC=CC=C3
• Molecular Formula: C21H20F3N3OS
• Molecular Weight: 419.5 g/mol

Description

“N-benzyl-2-{[3-cyano-4-(trifluoromethyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyridin-2-yl]sulfanyl}acetamide” is a chemical compound with the molecular formula C21H20F3N3OS. Its average mass is 419.463 Da and its mono-isotopic mass is 419.127930 Da.

Synthesis Analysis

The synthesis of similar compounds often involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates. The direct treatment of different amines with methyl cyanoacetate without solvent at room temperature can afford the target N-substituted cyanoacetamide compounds.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a trifluoromethyl group attached to a cyano group and a tetrahydrocyclohepta[b]pyridin-2-yl sulfanyl group.

Chemical Reactions Analysis

Cyanoacetamide-N-derivatives are considered one of the most important precursors for heterocyclic synthesis. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds.

Scientific Research Applications

Heterocyclic Synthesis

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Anticancer Potential

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Thiazole Derivatives

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Antibacterial Activity

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Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the search results, a compound with a similar structure was suggested for further structure optimization and in-depth studies as a possible 5-LOX inhibitor.

Future Directions

The high binding energy for a similar compound suggests its further structure optimization and the need for in-depth studies as a possible 5-LOX inhibitor. This indicates potential future directions in the study and application of this compound.